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Compound of Interest

Compound Name: Erythromycin gluceptate

CAS No.: 23067-13-2

Cat. No.: B123841

Get Quote

Erythromycin Gluceptate (CAS: 23067-13-2) is the glucoheptonate salt of erythromycin, a

macrolide antibiotic derived from the bacterium Saccharopolyspora erythraea (formerly

Streptomyces erythraeus). The salt formation significantly enhances the aqueous solubility of

the parent erythromycin base, making it suitable for intravenous administration, a critical

application for treating severe infections where oral administration is not feasible.

Chemical and Physical Properties:
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Property Data Source

CAS Number 23067-13-2 N/A

Molecular Formula C44H81NO21 N/A

Molecular Weight 960.1 g/mol N/A

Appearance
White or slightly yellow,

hygroscopic powder.

Solubility
Freely soluble in water and

alcohol.

Understanding the hygroscopic nature of this compound is paramount for laboratory handling

and formulation. Improper storage can lead to water absorption, affecting the compound's

stability and the accuracy of weighing for experimental use. All work should be conducted in a

controlled humidity environment or with appropriate desiccants.

Mechanism of Action: A Molecular Perspective
The therapeutic efficacy of Erythromycin Gluceptate is dictated by the erythromycin

molecule. Its mechanism of action is a classic example of protein synthesis inhibition in

bacteria.

Dissociation: Upon administration, Erythromycin Gluceptate readily dissociates, releasing

the active erythromycin base into the circulation.

Target Binding: Erythromycin binds reversibly to the P-site of the 50S subunit of the bacterial

ribosome. This binding site is crucial for the elongation phase of protein synthesis.

Inhibition of Translocation: The presence of erythromycin physically obstructs the path of the

growing polypeptide chain, effectively halting the translocation process where the ribosome

moves along the mRNA. This leads to a premature dissociation of the peptidyl-tRNA from the

ribosome.

Bacteriostatic Effect: The net result is the cessation of bacterial protein synthesis, which

inhibits bacterial growth and replication, a bacteriostatic effect. At higher concentrations, it

can be bactericidal for some highly susceptible strains.
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Caption: Mechanism of action of Erythromycin Gluceptate.

PART 2: Analytical Protocols & Quality Control
Rigorous analytical chemistry is the bedrock of reliable research. For Erythromycin
Gluceptate, High-Performance Liquid Chromatography (HPLC) coupled with UV detection is

the gold standard for identity, purity, and assay determination.

Protocol: HPLC-UV Assay for Erythromycin Gluceptate
This protocol is designed to be a self-validating system, incorporating system suitability tests to

ensure data integrity.

1. Instrumentation & Materials:

HPLC System with a variable wavelength UV detector (e.g., Agilent 1260 Infinity II, Waters

Alliance).

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Erythromycin Gluceptate Certified Reference Standard (CRS).

Acetonitrile (HPLC Grade).

Dipotassium hydrogen phosphate (K2HPO4).

Phosphoric acid.

Deionized water (18.2 MΩ·cm).
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2. Chromatographic Conditions:

Mobile Phase: A filtered and degassed mixture of Acetonitrile and a phosphate buffer (pH

8.0). The exact ratio (typically around 40:60 Acetonitrile:Buffer) should be optimized to

achieve the desired retention time and resolution.

Flow Rate: 1.0 mL/min.

Column Temperature: 35°C. Maintaining a constant temperature is critical for reproducible

retention times.

Detection Wavelength: 215 nm.

Injection Volume: 20 µL.

3. Preparation of Solutions:

Phosphate Buffer (pH 8.0): Dissolve an appropriate amount of dipotassium hydrogen

phosphate in deionized water to make a 0.05 M solution. Adjust the pH to 8.0 using

phosphoric acid.

Standard Solution (e.g., 0.5 mg/mL): Accurately weigh ~25 mg of Erythromycin Gluceptate
CRS into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

Sample Solution: Prepare the test sample in the same manner and at the same

concentration as the Standard Solution.

4. Experimental Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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